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Compound of Interest

Compound Name: 2,2"-Oxydipropan-2-ol

Cat. No.: B15176971

Technical Support Center: 2,2'-Oxydipropan-2-ol

This technical support center provides comprehensive guidance for researchers, scientists, and
drug development professionals on the proper handling and storage procedures for 2,2'-
Oxydipropan-2-ol (CAS No. 108-61-2). Note that this compound is an isomer of dipropylene
glycol, and safety data for dipropylene glycol (CAS No. 25265-71-8) is often reported for the
mixture of its isomers.

Quantitative Data Summary

The following table summarizes the key quantitative data for 2,2'-Oxydipropan-2-ol and its
related isomers.

Property Value Reference
Molecular Formula C6H1403 [1][2][3]
Boiling Point 227°C [4]

Flash Point 95.5°C [1]

Density 1.02 g/cm3 [4]
Solubility in Water Miscible [4]

Log Pow (n-octanol/water) 1.07 (for 1,2-propanediol [5]

component)
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Troubleshooting Guide

This guide addresses specific issues that users may encounter during their experiments with
2,2'-Oxydipropan-2-ol.
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Issue

Possible Cause

Troubleshooting Steps

Mild skin irritation, redness, or

de-fatting of the skin.

Prolonged or repeated skin
contact without appropriate
personal protective equipment
(PPE).

1. Immediately wash the
affected area thoroughly with
soap and water. 2. Remove
any contaminated clothing. 3.
For persistent irritation, seek
medical attention. 4. Always
wear PVC or rubber gloves
and protective overalls during
handling.[4][6]

Eye irritation, tearing, or

stinging sensation.

Vapors, mists, or direct contact

with the eyes.

1. Immediately flush the eyes
with plenty of water for several
minutes, removing contact
lenses if present and easy to
do.[5][7] 2. Continue rinsing. 3.
If eye irritation persists, get
medical advice/attention.[8] 4.
Always wear safety goggles or
a face shield when handling
the substance.[4][6]

Respiratory tract irritation.

Inhalation of vapors or mists.

1. Move the affected person to
fresh air and keep them
comfortable for breathing.[5][9]
2. If the person feels unwell,
call a poison center or doctor.
[71[8] 3. Ensure adequate
ventilation or use local exhaust
ventilation to minimize
exposure.[6][7][9]

Accidental ingestion.

Ingestion of the substance.

1. Rinse the mouth with water.
[71[10] 2. Have the person
drink one or two glasses of
water.[5] 3. Do not induce
vomiting. 4. If large quantities

are swallowed or if the person
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feels unwell, seek immediate

medical attention.[4][6]

1. Evacuate non-essential
personnel from the area. 2.
Remove all sources of ignition.
[4][9] 3. Ensure adequate
ventilation.[9] 4. Contain the
spill using an inert absorbent
. ) material like sand or
] Accidental release during ) )
Spillage of the substance. ) proprietary material.[4] 5.

handling or storage. .
Collect the absorbed material
into a suitable, labeled waste
container for disposal
according to local regulations.
[4][9] 6. Prevent the spill from
entering drains or waterways.

[51110]

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 2,2'-Oxydipropan-2-ol?

Al: Based on data for dipropylene glycol and its isomers, 2,2'-Oxydipropan-2-ol is generally
not classified as a hazardous substance.[5][6][10] However, it may cause mild skin and eye
irritation upon contact.[6] Inhalation of high concentrations of vapor or mist may lead to
respiratory tract irritation.[6] It is considered to have a low ingestion hazard.[6]

Q2: What personal protective equipment (PPE) should be worn when handling this chemical?

A2: It is recommended to wear PVC or rubber gloves, safety goggles or a face shield, and
protective overalls to prevent skin and eye contact.[4][6] In situations with poor ventilation
where vapors or mists may be generated, respiratory protection may be necessary.[6]

Q3: What are the proper storage conditions for 2,2'-Oxydipropan-2-ol?
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A3: Store in a cool, well-ventilated area with a recommended storage temperature between
15-25 °C.[10] Keep containers tightly closed and sealed, and protect them from heat and
sources of ignition.[4][10]

Q4: What materials are incompatible with 2,2'-Oxydipropan-2-ol?
A4: It can react vigorously with strong oxidizing materials and strong acids.[9][11]
Q5: How should I dispose of waste 2,2'-Oxydipropan-2-ol?

A5: Dispose of waste material at a licensed waste disposal site in accordance with local, state,
and federal regulations.[9] Do not allow the product to enter drains or waterways.[5][10]

Q6: What should | do in case of a fire involving 2,2'-Oxydipropan-2-ol?

A6: Use carbon dioxide, alcohol-resistant foam, or dry powder to extinguish the fire.[4] Avoid
using a direct water jet.[4] Firefighters should wear self-contained breathing apparatus.[4][5]
Although the substance itself is not highly flammable, it is combustible and its vapors can form
explosive mixtures with air upon intense heating.[5][10]

Visual Workflow for Handling and Storage

The following diagram illustrates the logical workflow for the proper handling and storage of
2,2'-Oxydipropan-2-ol.
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Start:
Receive Chemical

Pre-Handling Check:
Verify SDS and Label

;

Wear Appropriate PPE:
Goggles, Gloves, Lab Coat

Handling:
Use in a well-ventilated area

For Next Use

Storage:
Cool, dry, well-ventilated area Spill Occurs
Keep container sealed

Spill Response:
Empty Container Absorb with inert material
Collect for disposal

Waste Disposal:
Follow local regulations

End of Process

Click to download full resolution via product page

Caption: Logical workflow for safe handling and storage of 2,2'-Oxydipropan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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